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Compound of Interest

Compound Name: Octadecylamine hydrochloride

CAS No.: 1838-08-0

Cat. No.: B156740

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octadecylamine (ODA), a long-chain primary amine, and its hydrochloride salt are versatile

molecules for the surface functionalization of nanoparticles. The 18-carbon alkyl chain imparts

hydrophobicity, while the amine group provides a positive surface charge at physiological pH,

which is crucial for various biomedical applications. This positive charge enhances the

interaction of nanoparticles with negatively charged cell membranes, facilitating cellular uptake.

ODA functionalization is employed to improve the dispersibility of nanoparticles in organic

solvents, enhance their stability, and enable their use in drug and gene delivery systems.

These application notes provide detailed protocols for the functionalization of nanoparticles

with octadecylamine, characterization methods, and an overview of relevant biological

pathways.

While protocols often specify the use of octadecylamine, the hydrochloride salt can be used as

a readily water-soluble source of the protonated amine. The functionalization ultimately results
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in a positively charged surface due to the protonation of the amine group in aqueous or

physiological environments.

Data Presentation
Successful functionalization with octadecylamine hydrochloride significantly alters the

physicochemical properties of nanoparticles. The following table summarizes expected

quantitative data from the characterization of nanoparticles before and after functionalization.

Parameter

Before
Functionalizati
on (Bare
Nanoparticles)

After ODA-HCl
Functionalizati
on

Technique Reference

Hydrodynamic

Diameter (nm)

Varies depending

on core material

(e.g., 100 ± 10

nm)

Increase of 10-

50 nm is typical

Dynamic Light

Scattering (DLS)
[1][2]

Polydispersity

Index (PDI)

Typically < 0.2

for monodisperse

samples

May slightly

increase but

should remain <

0.3

Dynamic Light

Scattering (DLS)
[3]

Zeta Potential

(mV)

Negative or

neutral (e.g., -15

± 5 mV for silica

NPs)

Positive (e.g.,

+22.8 ± 8.2 mV)

Electrophoretic

Light Scattering

(ELS)

[1][2]

Surface

Functional

Groups

-OH, -COOH,

etc.

C-H, N-H

stretches

Fourier-

Transform

Infrared

Spectroscopy

(FTIR)

[1]

Mandatory Visualization
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Experimental Workflow for Nanoparticle
Functionalization
The following diagram outlines the general workflow for the functionalization of nanoparticles

with octadecylamine hydrochloride.
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General experimental workflow for nanoparticle functionalization.
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Cellular Uptake Signaling Pathway
The positive surface charge imparted by octadecylamine functionalization promotes cellular

uptake, primarily through endocytic pathways. The diagram below illustrates these general

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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